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Compound of Interest

Compound Name: 2-Nitro-9H-carbazole

Cat. No.: B080079 Get Quote

Essential Safety Protocols for Handling 2-Nitro-
9H-carbazole
For Immediate Use by Laboratory Personnel

This document provides critical safety and logistical information for the handling and disposal of

2-Nitro-9H-carbazole. The following procedures are designed to ensure the safety of

researchers, scientists, and drug development professionals. Adherence to these guidelines is

mandatory to minimize exposure risks and prevent contamination.

Hazard Summary
2-Nitro-9H-carbazole is a chemical compound that requires careful handling due to its

potential health hazards. While specific toxicological properties for this exact compound are not

thoroughly investigated, related compounds such as carbazole are suspected of causing

cancer and can cause skin, eye, and respiratory irritation.[1][2] Nitrated organic compounds

also carry risks and should be handled with caution.

Personal Protective Equipment (PPE)
The following personal protective equipment is the minimum requirement for handling 2-Nitro-
9H-carbazole. All PPE should be inspected before use and disposed of or decontaminated

properly after handling the chemical.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN166 (EU) or

ANSI Z87.1 (US) standards.[1]

A face shield should be worn in

addition to goggles when there

is a risk of splashing.[3]

To protect eyes from dust

particles and potential

splashes.

Skin Protection

- Gloves: Nitrile rubber gloves

are recommended. A

breakthrough time of >480

minutes has been reported for

carbazole.[4] Always use

powder-free gloves.[5] -

Protective Clothing: A flame-

resistant lab coat is required.

[3] Wear impervious clothing to

minimize skin contact.[1][6]

To prevent skin contact and

irritation.[1][2] Nitrile gloves

offer good chemical resistance.

[7]

Respiratory Protection

Work should be conducted in a

certified chemical fume hood to

avoid inhalation of dust.[7] If a

fume hood is not available or if

exposure limits may be

exceeded, a NIOSH-approved

respirator with an appropriate

particulate filter should be

used.[1]

To prevent respiratory tract

irritation from dust inhalation.

[1][8]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Ensure that a Safety Data Sheet (SDS) for a similar compound (e.g., Carbazole) is

accessible.[2][4]

Verify that a chemical fume hood is certified and functioning correctly.
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Locate the nearest eyewash station and safety shower before beginning work.[2]

Prepare all necessary equipment and reagents within the fume hood to minimize movement

of the hazardous material.

Don all required PPE as specified in the table above.

2. Handling and Use:

Conduct all weighing and transferring of solid 2-Nitro-9H-carbazole within a chemical fume

hood to control dust.[7]

Avoid generating dust.[1][9] If the material is a powder, handle it gently.

Use spark-proof tools and equipment where possible to prevent ignition sources.[10]

Keep containers tightly closed when not in use.[1][7]

Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[9][11]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][2]

3. Spill Management:

Minor Spill:

If a small amount of solid is spilled, gently sweep or vacuum it up and place it into a

suitable, labeled container for disposal.[1]

Moisten the material with water to reduce airborne dust during cleanup.[1]

Decontaminate the area with an appropriate solvent and then wash with soap and water.

Major Spill:

Evacuate the immediate area.

Alert laboratory personnel and the safety officer.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC108260010&countryCode=US&language=en
https://www.benchchem.com/product/b080079?utm_src=pdf-body
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Nitrates.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Carbazole-96.pdf
https://datasheets.scbt.com/sc-214662.pdf
https://sds.fluorochem.co.uk/eng/sds_F781534_en.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Carbazole-96.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Nitrates.pdf
https://datasheets.scbt.com/sc-214662.pdf
https://www.echemi.com/sds/1234-tetranitrocarbazole-pid_Rock10770.html
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Carbazole-96.pdf
https://www.fishersci.com/store/msds?partNumber=AC108260010&countryCode=US&language=en
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Carbazole-96.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Carbazole-96.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wear appropriate respiratory protection, chemical-resistant gloves, and protective clothing

before re-entering the area.

Contain the spill and prevent it from entering drains or waterways.[2][12]

Clean up the spill using absorbent materials and place all contaminated materials in a

sealed, labeled container for hazardous waste disposal.

Disposal Plan
All waste containing 2-Nitro-9H-carbazole, including contaminated PPE and cleaning

materials, must be treated as hazardous waste.

Chemical Waste: Collect all residual 2-Nitro-9H-carbazole and solutions containing it in a

dedicated, sealed, and clearly labeled hazardous waste container.[2][7]

Contaminated Materials: Dispose of used gloves, weigh boats, and any other contaminated

disposable materials in a designated hazardous waste container.[7]

Disposal Procedure: Follow all local, state, and federal regulations for the disposal of

hazardous chemical waste. Contact your institution's Environmental Health and Safety (EHS)

department for specific disposal procedures.[2]

Workflow for Safe Handling of 2-Nitro-9H-carbazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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